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Compound of Interest

Compound Name:
2-Chloro-6-methoxyquinoline-3-

methanol

CAS No.: 92172-83-3

Cat. No.: B1347667

Get Quote

A Comprehensive Guide to the Proper Disposal of 2-Chloro-6-methoxyquinoline-3-methanol

Understanding the Compound: Hazard Identification
Before any handling or disposal, it is paramount to understand the inherent risks associated

with 2-Chloro-6-methoxyquinoline-3-methanol. This compound is a halogenated heterocyclic

organic molecule. While a specific Safety Data Sheet (SDS) for this exact compound is not

readily available in the search results, data from structurally similar compounds, such as (2-

Chloro-7-methoxyquinolin-3-yl)methanol and 2-Chloro-6-methylquinoline-3-methanol, provide

critical safety information.[1][2] The primary hazards are summarized in the table below.
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2]

Skin Irritation Category 2 Causes skin irritation.[2][3]

Serious Eye Damage / Eye

Irritation
Category 1 / 2

Causes serious eye damage

or irritation.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[2][3]

The presence of a chlorinated quinoline structure necessitates its classification as a

halogenated organic compound.[4][5] This classification is the cornerstone of its disposal

protocol, as mixing halogenated and non-halogenated waste streams is improper, cost-

prohibitive for disposal, and can create dangerous chemical reactions.[6][7][8]

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the identified hazards, stringent adherence to PPE protocols is mandatory when

handling 2-Chloro-6-methoxyquinoline-3-methanol in any form—pure, in solution, or as

waste.
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PPE Item Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves.

To prevent skin contact, which

can cause irritation and

potential absorption.[3][9]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect against splashes

that can cause serious eye

damage.[1][2][3]

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

To avoid inhalation of any

dusts or aerosols, which may

cause respiratory irritation.[2]

[3]

Spill Management: Immediate Response Protocol
In the event of a spill, immediate and correct action is crucial to mitigate exposure and prevent

environmental contamination.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if the spill is large or in a poorly ventilated space.

Don Appropriate PPE: Before attempting any cleanup, don the full PPE as specified in the

table above.

Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads). Do not use combustible materials like paper towels to absorb large quantities

of solvent-based spills.

Collect the Waste: Place the spilled material and all contaminated absorbent materials into a

clearly labeled, sealable container designated for halogenated organic waste.

Decontaminate the Area: Clean the spill area thoroughly with soap and water.
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Dispose of Cleanup Materials: All materials used for cleanup, including contaminated gloves

and wipes, must be disposed of as hazardous waste in the same container as the spilled

chemical.

Waste Disposal Workflow: A Step-by-Step Guide
The proper disposal of 2-Chloro-6-methoxyquinoline-3-methanol is a multi-step process that

emphasizes segregation, proper containment, and disposal through certified channels. Drain

disposal is strictly prohibited.[6][8]

Step 1: Waste Segregation
At the point of generation, all waste containing 2-Chloro-6-methoxyquinoline-3-methanol
must be segregated as Halogenated Organic Waste.[4][5] This includes:

Unused or expired reagent.

Solutions containing the compound.

Contaminated consumables (e.g., pipette tips, weighing boats, gloves, absorbent paper).

Causality: Halogenated wastes are typically disposed of via high-temperature incineration, a

process that requires specific conditions to safely break down the halogenated molecules

without producing highly toxic byproducts like dioxins.[7][10] This disposal method is

significantly more expensive than methods for non-halogenated solvents, which can sometimes

be recycled as fuel.[6][7] Mixing these waste streams leads to the entire volume being treated

as the more hazardous and costly category.

Step 2: Waste Collection and Labeling
Solid Waste: Collect dry waste (pure compound, contaminated consumables) in a

designated, durable, and sealable container, such as a labeled plastic pail or a double-

bagged waste receptacle.

Liquid Waste: Collect liquid waste in a dedicated, chemically compatible container (e.g., a

high-density polyethylene or glass bottle) equipped with a secure screw cap.[11]
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Labeling: All waste containers must be clearly and accurately labeled as soon as the first

drop of waste is added.[6][11] The label must include:

The words "Hazardous Waste".[6][11]

The full chemical name: "Waste 2-Chloro-6-methoxyquinoline-3-methanol".

An indication of the hazards (e.g., "Toxic," "Irritant").

The accumulation start date.

Step 3: Temporary On-site Storage
Store the sealed and labeled waste containers in a designated satellite accumulation area

within the laboratory. This area should be:

At or near the point of generation.

Under the control of the laboratory personnel.

Away from ignition sources and incompatible chemicals.[12]

Step 4: Professional Disposal
Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3] Do not

attempt to treat or dispose of this chemical yourself. The standard and accepted disposal

method for this category of chemical is incineration at a licensed facility.[4][10]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of waste generated from 2-Chloro-6-methoxyquinoline-3-methanol.
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Caption: Waste Management Workflow for 2-Chloro-6-methoxyquinoline-3-methanol.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1347667/docs?utm_src=pdf-body-img#2-chloro-6-methoxyquinoline-3-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b1347667/docs?utm_src=pdf-body#2-chloro-6-methoxyquinoline-3-methanol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Carl ROTH. (n.d.). Safety Data Sheet: Methanol.
Fisher Scientific. (2025). 6-Methoxyquinoline Safety Data Sheet.
U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities
of Unused Pesticides.
University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. BME
Shared Labs | Biomedical Engineering.
New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet.
Bucknell University. (2016). Hazardous Waste Segregation.
Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for
Laboratories.
Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to
hazardous chemicals in laboratories.
PubChem. (n.d.). 2-Chloro-6-methylquinoline-3-methanol. National Center for Biotechnology
Information.
Cornell University Environmental Health and Safety. (n.d.). 7.2 Organic Solvents.
Occupational Safety and Health Administration. (n.d.). Guidance For Hazard Determination.
Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating
Procedure.
Technion - Israel Institute of Technology. (n.d.). Chemical Waste Management Guide.
Vita-D-Chlor. (n.d.). Guidance Manual for Disposal of Chlorinated Water.
Michigan Technological University. (n.d.). Hazardous Waste Disposal Procedures.
Occupational Safety and Health Administration. (2026). Directives - CPL 02-01-065 | Process
Safety Management of Highly Hazardous Chemicals.
University of British Columbia. (n.d.). Organic Solvent Waste Disposal. Safety & Risk
Services.
U.S. Environmental Protection Agency. (n.d.). Organic Chemicals, Plastics and Synthetic
Fibers Effluent Guidelines.
Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal.
Occupational Safety and Health Administration. (n.d.). Hazard Communication - Red line
strikeout.
National Institute of Standards and Technology. (2015). Safety Data Sheet: Moisture in
Methanol.
U.S. Environmental Protection Agency. (2017). Documents Related to the Hazardous Waste
Listing of Chlorinated Aliphatics Production Wastes.
CymitQuimica. (2024). Safety Data Sheet: (2-Chloro-7-methoxyquinolin-3-yl)methanol.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and
Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
Methanol Safety Data Sheet. (2023).
U.S. Environmental Protection Agency. (2016). Documents Related to the Hazardous Waste
Listing of Chlorinated Aliphatics Production Wastes.
Chemscape. (n.d.). Methanol Safety: Exposure Risks & Protective Measures.
Chemos GmbH & Co. KG. (2019). Safety Data Sheet: Methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-6-methylquinoline-3-methanol | C11H10ClNO | CID 865105 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. static.cymitquimica.com [static.cymitquimica.com]

3. fishersci.com [fishersci.com]

4. bucknell.edu [bucknell.edu]

5. braun.matse.illinois.edu [braun.matse.illinois.edu]

6. 7.2 Organic Solvents [ehs.cornell.edu]

7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

8. hazardouswasteexperts.com [hazardouswasteexperts.com]

9. methanex.com [methanex.com]

10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

11. mtu.edu [mtu.edu]

12. chemos.de [chemos.de]

To cite this document: BenchChem. [2-Chloro-6-methoxyquinoline-3-methanol proper
disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347667/docs#2-chloro-6-methoxyquinoline-3-
methanol-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1347667?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylquinoline-3-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylquinoline-3-methanol
https://static.cymitquimica.com/products/10/pdf/sds-F724812.pdf
https://www.fishersci.com/store/msds?partNumber=AC179340250&countryCode=US&language=en
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.cornell.edu/book/export/html/1312
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.methanex.com/wp-content/uploads/Metanol-CAS-67-56-1-SDS-EN-22NOV23.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.chemos.de/import/data/msds/GB_en/67-56-1-A0287913-GB-en.pdf
https://www.benchchem.com/product/b1347667/docs#2-chloro-6-methoxyquinoline-3-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b1347667/docs#2-chloro-6-methoxyquinoline-3-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b1347667/docs#2-chloro-6-methoxyquinoline-3-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b1347667/docs#2-chloro-6-methoxyquinoline-3-methanol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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